Cas no 2649078-10-2 (3-(2-isocyanatopropan-2-yl)-5-methyl-1,2-oxazole)
3-(2-isocyanatopropan-2-yl)-5-methyl-1,2-oxazole Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-isocyanatopropan-2-yl)-5-methyl-1,2-oxazole
- EN300-1817040
- 2649078-10-2
-
- Inchi: 1S/C8H10N2O2/c1-6-4-7(10-12-6)8(2,3)9-5-11/h4H,1-3H3
- InChI Key: LMVKGRPWOSIMLY-UHFFFAOYSA-N
- SMILES: O1C(C)=CC(C(C)(C)N=C=O)=N1
Computed Properties
- Exact Mass: 166.074227566g/mol
- Monoisotopic Mass: 166.074227566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 55.5Ų
3-(2-isocyanatopropan-2-yl)-5-methyl-1,2-oxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1817040-0.05g |
3-(2-isocyanatopropan-2-yl)-5-methyl-1,2-oxazole |
2649078-10-2 | 0.05g |
$1080.0 | 2023-09-19 | ||
| Enamine | EN300-1817040-0.1g |
3-(2-isocyanatopropan-2-yl)-5-methyl-1,2-oxazole |
2649078-10-2 | 0.1g |
$1131.0 | 2023-09-19 | ||
| Enamine | EN300-1817040-0.25g |
3-(2-isocyanatopropan-2-yl)-5-methyl-1,2-oxazole |
2649078-10-2 | 0.25g |
$1183.0 | 2023-09-19 | ||
| Enamine | EN300-1817040-0.5g |
3-(2-isocyanatopropan-2-yl)-5-methyl-1,2-oxazole |
2649078-10-2 | 0.5g |
$1234.0 | 2023-09-19 | ||
| Enamine | EN300-1817040-1.0g |
3-(2-isocyanatopropan-2-yl)-5-methyl-1,2-oxazole |
2649078-10-2 | 1g |
$1286.0 | 2023-06-01 | ||
| Enamine | EN300-1817040-2.5g |
3-(2-isocyanatopropan-2-yl)-5-methyl-1,2-oxazole |
2649078-10-2 | 2.5g |
$2520.0 | 2023-09-19 | ||
| Enamine | EN300-1817040-5.0g |
3-(2-isocyanatopropan-2-yl)-5-methyl-1,2-oxazole |
2649078-10-2 | 5g |
$3728.0 | 2023-06-01 | ||
| Enamine | EN300-1817040-10.0g |
3-(2-isocyanatopropan-2-yl)-5-methyl-1,2-oxazole |
2649078-10-2 | 10g |
$5528.0 | 2023-06-01 | ||
| Enamine | EN300-1817040-1g |
3-(2-isocyanatopropan-2-yl)-5-methyl-1,2-oxazole |
2649078-10-2 | 1g |
$1286.0 | 2023-09-19 | ||
| Enamine | EN300-1817040-5g |
3-(2-isocyanatopropan-2-yl)-5-methyl-1,2-oxazole |
2649078-10-2 | 5g |
$3728.0 | 2023-09-19 |
3-(2-isocyanatopropan-2-yl)-5-methyl-1,2-oxazole Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on 3-(2-isocyanatopropan-2-yl)-5-methyl-1,2-oxazole
Introduction to 3-(2-isocyanatopropan-2-yl)-5-methyl-1,2-oxazole (CAS No. 2649078-10-2) and Its Emerging Applications in Chemical Biology
The compound 3-(2-isocyanatopropan-2-yl)-5-methyl-1,2-oxazole (CAS No. 2649078-10-2) represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. Its unique structural features, comprising an isocyanate functional group and a methyl-substituted oxazole ring, make it a versatile intermediate for the synthesis of bioactive molecules. This introduction explores the compound's chemical properties, synthetic pathways, and its relevance to contemporary research advancements.
At the heart of this compound lies the isocyanate moiety, a highly reactive functional group that has garnered considerable attention in medicinal chemistry due to its ability to participate in diverse chemical transformations. The isocyanate group can undergo nucleophilic addition reactions, forming urea or carbamate derivatives, which are pivotal in drug design. The presence of this group in 3-(2-isocyanatopropan-2-yl)-5-methyl-1,2-oxazole not only enhances its reactivity but also opens up avenues for the development of novel therapeutic agents.
The methyl-substituted oxazole ring in the molecular structure contributes to the compound's stability while also influencing its electronic and steric properties. Oxazole derivatives are well-documented for their biological activities, including antimicrobial, anti-inflammatory, and antiviral effects. The combination of these structural elements suggests that 3-(2-isocyanatopropan-2-yl)-5-methyl-1,2-oxazole could serve as a valuable scaffold for designing molecules with enhanced pharmacological profiles.
Recent studies have highlighted the importance of isocyanate-containing compounds in the development of innovative drug candidates. For instance, isocyanates have been utilized in the synthesis of peptidomimetics and protein-protein interaction inhibitors. The reactivity of the isocyanate group allows for the formation of covalent bonds with biological targets, making it an attractive tool for drug discovery. Furthermore, modifications to the oxazole ring have been shown to modulate bioactivity, offering further opportunities for optimization.
In terms of synthetic methodologies, 3-(2-isocyanatopropan-2-yl)-5-methyl-1,2-oxazole can be synthesized through multi-step organic reactions involving condensation and cyclization processes. The synthesis typically begins with the preparation of an isocyanate precursor followed by its reaction with a suitable nucleophile to introduce the oxazole moiety. Advances in synthetic chemistry have enabled more efficient and scalable production methods for such compounds, facilitating their use in large-scale drug development programs.
The compound's potential applications extend beyond pharmaceuticals into other areas such as materials science and agrochemicals. Isocyanates are known for their ability to form polymers and coatings with desirable properties like durability and biodegradability. While this application is outside the scope of this discussion, it underscores the broad utility of isocyanate-containing compounds.
Current research efforts are focused on exploring new derivatives of 3-(2-isocyanatopropan-2-yl)-5-methyl-1,2-oxazole that exhibit improved bioavailability and reduced toxicity. Computational modeling and high-throughput screening techniques are being employed to identify optimal analogs with enhanced therapeutic potential. These approaches leverage the structural flexibility of the compound to develop molecules that can effectively interact with biological targets while minimizing off-target effects.
The integration of machine learning algorithms into drug discovery has also accelerated the identification of novel scaffolds like 3-(2-isocyanatopropan-2-yl)-5-methyl-1,2-oxazole. By analyzing vast datasets of chemical structures and biological activities, researchers can predict promising candidates for further experimental validation. This interdisciplinary approach has significantly reduced the time required to bring new drugs to market while improving their efficacy.
In conclusion,3-(2-isocyanatopropan-2-yl)-5-methyl-1,2-oxazole (CAS No. 2649078-10-2) stands out as a versatile compound with substantial potential in chemical biology and pharmaceutical research. Its unique structural features make it an attractive candidate for designing novel therapeutic agents with improved pharmacological properties. As research continues to uncover new applications for this compound and its derivatives,3-(2-isocyanatopropan-2-yli)-5-methyl-l, 1, 2-oxazole is poised to play a crucial role in advancing our understanding of disease mechanisms and developing innovative treatment strategies.
2649078-10-2 (3-(2-isocyanatopropan-2-yl)-5-methyl-1,2-oxazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)